Cas no 106535-40-4 (1H-1,2,4-Triazole-5-carboxamide,1-(1-methylethyl)-)

• Product Name: 1H-1,2,4-Triazole-5-carboxamide,1-(1-methylethyl)-
• CAS No: 106535-40-4
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 127194
• PubChem ID: 13568526
• Update Time: 2025-04-18

1H-1,2,4-Triazole-5-carboxamide,1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxamide,1-(1-methylethyl)-
• 1H-1,2,4-Triazole-5-carboxamide,1-(1-methylethyl)-(9CI)
• 1-Isopropyl-1H-1,2,4-triazole-5-carboxamide
• 2-propan-2-yl-1,2,4-triazole-3-carboxamide
• 106535-40-4
• SCHEMBL12410702

• Inchi： 1S/C6H10N4O/c1-4(2)10-6(5(7)11)8-3-9-10/h3-4H,1-2H3,(H2,7,11)
• InChI Key： IVGAZDRSUARLRU-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=NN1C(C)C)N

Computed Properties

• Exact Mass: 154.0856
• Monoisotopic Mass: 154.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 73.8
• LogP: 0.65820